Cas no 114670-75-6 (Butanoic acid, 3,3-dimethyl-, chloromethyl ester)

• Product Name: Butanoic acid, 3,3-dimethyl-, chloromethyl ester
• CAS No: 114670-75-6
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 1202224
• PubChem ID: 14459658
• Update Time: 2025-09-19

Butanoic acid, 3,3-dimethyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3-dimethyl-, chloromethyl ester
• chloromethyl 3,3-dimethylbutanoate
• DTXSID10560600
• BS-52579
• chloromethyl3,3-dimethylbutanoate
• EN300-375312
• E85535
• SCHEMBL697173
• 114670-75-6
• DTXCID50511378

• Inchi： 1S/C7H13ClO2/c1-7(2,3)4-6(9)10-5-8/h4-5H2,1-3H3
• InChI Key： SFBGQDWZYXYQAS-UHFFFAOYSA-N
• SMILES： ClCOC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters